Cas no 39574-32-8 ( )

• Product Name: &nbsp
• CAS No: 39574-32-8
• MF: C₁₅H₁₈ClNO₃
• MW: 295.761323451996
• CID: 924697
• PubChem ID: 24196923
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• (3,4-dimethoxyphenyl)-(3-methylpyridin-2-yl)methanol,hydrochloride
• NSC243018
• NSC-243018
• DTXSID20638925
• 39574-32-8
• (3,4-Dimethoxyphenyl)(3-methylpyridin-2-yl)methanol--hydrogen chloride (1/1)
•  

• Inchi： 1S/C15H17NO3.ClH/c1-10-5-4-8-16-14(10)15(17)11-6-7-12(18-2)13(9-11)19-3;/h4-9,15,17H,1-3H3;1H
• InChI Key： GFKXWQDDCHKASL-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C(C)=CC=CN=1)C1C=CC(=C(C=1)OC)OC

Computed Properties

• Exact Mass: 259.12091
• Monoisotopic Mass: 295.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.58
• LogP: 3.29090